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molecular formula C6H3ClFNO2 B104753 3-Chloro-4-fluoronitrobenzene CAS No. 350-30-1

3-Chloro-4-fluoronitrobenzene

Cat. No. B104753
CAS RN: 350-30-1
M. Wt: 175.54 g/mol
InChI Key: DPHCXXYPSYMICK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04229365

Procedure details

1,500 parts of 3,4-dichloronitrobenzene, 680 parts of potassium fluoride and 5 parts of cesium fluoride are stirred in 1,500 parts of tetramethylenesulfone under nitrogen for 3 hours at 220° C. Working up takes place as described in Example 1(a). 1,275 parts (93% of theory) of 3-chloro-4-fluoronitrobenzene of melting point 41°-42° C. are obtained.
Name
3,4-dichloronitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium fluoride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cesium fluoride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tetramethylenesulfone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-chloro-4-fluoronitrobenzene
Yield
93%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([N+:9]([O-:11])=[O:10])[CH:5]=[CH:6][C:7]=1Cl.[F-:12].[K+].[F-].[Cs+].C1S(=O)(=O)CCC1>>[Cl:1][C:2]1[CH:3]=[C:4]([N+:9]([O-:11])=[O:10])[CH:5]=[CH:6][C:7]=1[F:12] |f:1.2,3.4|

Inputs

Step One
Name
3,4-dichloronitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C=C(C=CC1Cl)[N+](=O)[O-]
Name
potassium fluoride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[F-].[K+]
Name
cesium fluoride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[F-].[Cs+]
Name
tetramethylenesulfone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCCS1(=O)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-chloro-4-fluoronitrobenzene
Type
product
Smiles
ClC=1C=C(C=CC1F)[N+](=O)[O-]
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 93%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.